Gouty Arthritis

Description

Gouty arthritis, commonly known as gout, is a painful inflammatory arthritis caused by the deposition of monosodium urate crystals in joints and surrounding tissues. It results from hyperuricemia, an elevated level of uric acid in the blood. Symptoms typically include sudden, severe attacks of pain, redness, swelling, and tenderness in one or more joints, most commonly the big toe. Chronic gout can lead to joint damage and the formation of tophi.